molecular formula C9KD5O6S B602618 7-Hydroxy Coumarin-d5 Sulfate Potassium Salt CAS No. 1261392-49-7

7-Hydroxy Coumarin-d5 Sulfate Potassium Salt

Cat. No. B602618
M. Wt: 285.33
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Hydroxy Coumarin-d5 Sulfate Potassium Salt is the labelled analogue of 7-Hydroxy Coumarin Sulfate Potassium Salt, a metabolite of 7-hydroxycoumarin (7-HC).

Scientific Research Applications

Therapeutic Role in Cancer Treatment

Coumarins, including 7-hydroxycoumarin derivatives, have demonstrated potential in cancer therapy. These compounds are known for their anti-tumor activity, which is believed to be a result of their metabolites. For instance, 7-hydroxycoumarin has been shown to inhibit the release of Cyclin D1, a protein overexpressed in many types of cancer. This effect suggests a possible use in cancer therapy, highlighting the significance of coumarins in the treatment of various cancers, including breast and lung carcinoma (Lacy & O’Kennedy, 2004).

Pharmacological Properties

Isofraxidin, a hydroxy coumarin, showcases several biological and pharmacological activities, indicating the importance of coumarin derivatives in addressing complex diseases such as cancer, neurodegenerative diseases, and heart diseases. Its multiple methods for isolation/purification/synthesis and low levels of side effects underline the potential of coumarin derivatives as multi-target agents (Majnooni et al., 2020).

Synthesis and Biological Effects

Coumarin-based compounds have been the focus of significant research due to their wide range of pharmacological characteristics, including their potential as antitumor agents. The synthesis and study of unsymmetrically substituted 5,7-dihydroxycoumarins have been explored to facilitate the development of new drug candidates, underscoring the versatility and therapeutic potential of coumarin derivatives (Fatykhov et al., 2020).

Antioxidant and Anti-inflammatory Properties

The antioxidant and anti-inflammatory effects of coumarins, including scopoletin (a 7-hydroxy-6-methoxy coumarin derivative), have been well-documented. Scopoletin, for instance, exhibits antihepatotoxic, antibacterial, antifungal, antitubercular, and antioxidant activities. These findings suggest that scopoletin and similar coumarin derivatives can significantly contribute to the treatment and prevention of various diseases, showcasing their broad pharmacological applications (Review of Scopoletin, 2020).

properties

CAS RN

1261392-49-7

Product Name

7-Hydroxy Coumarin-d5 Sulfate Potassium Salt

Molecular Formula

C9KD5O6S

Molecular Weight

285.33

Appearance

Off-White Solid

melting_point

>239°C (dec.)

Purity

> 95%

quantity

Milligrams-Grams

Related CAS

1135316-80-1 (unlabelled)

synonyms

7-Sulfooxy-2H-1-benzopyran-2-one-d5 Potassium Salt;  Umbelliferone-d5 Sulfate Potassium Salt

tag

Coumarin Impurities

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.